Cas no 1514384-86-1 (4-(Chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine)

4-(Chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine is a versatile pyrimidine derivative with a reactive chloromethyl group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The cyclopropylmethyl substituent enhances its structural diversity, enabling its use in the development of biologically active compounds. Its methyl and chloromethyl functional groups offer opportunities for further derivatization, facilitating the construction of complex molecular frameworks. This compound is particularly useful in medicinal chemistry for the design of enzyme inhibitors and receptor modulators. High purity and stability under controlled conditions ensure reliable performance in synthetic workflows. Its well-defined structure allows for precise modifications, supporting research in drug discovery and agrochemical development.

4-(Chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine structure

1514384-86-1 structure

Product Name:4-(Chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine

CAS No:1514384-86-1

MF:C₁₀H₁₃ClN₂

MW:196.676621198654

MDL:MFCD23913291

CID:5619007

PubChem ID:80486052

Update Time:2025-06-07

4-(Chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- EN300-2840569
- 1514384-86-1
- AKOS019049914
- 4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine
- 4-(Chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine
- MDL： MFCD23913291
- Inchi： 1S/C10H13ClN2/c1-7-4-9(6-11)13-10(12-7)5-8-2-3-8/h4,8H,2-3,5-6H2,1H3
- InChI Key： WPBBHNMJNOUEAR-UHFFFAOYSA-N
- SMILES： ClCC1=CC(C)=NC(CC2CC2)=N1

Computed Properties

Exact Mass: 196.0767261g/mol
Monoisotopic Mass: 196.0767261g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 25.8Å²

4-(Chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2840569-1g	4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine	1514384-86-1	95%	1g	$1458.0	2023-09-07
Enamine	EN300-2840569-5g	4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine	1514384-86-1	95%	5g	$4226.0	2023-09-07
Enamine	EN300-2840569-10g	4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine	1514384-86-1	95%	10g	$6266.0	2023-09-07
Enamine	EN300-2840569-0.05g	4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine	1514384-86-1	95.0%	0.05g	$338.0	2025-03-19
Enamine	EN300-2840569-0.1g	4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine	1514384-86-1	95.0%	0.1g	$505.0	2025-03-19
Enamine	EN300-2840569-0.25g	4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine	1514384-86-1	95.0%	0.25g	$721.0	2025-03-19
Enamine	EN300-2840569-0.5g	4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine	1514384-86-1	95.0%	0.5g	$1136.0	2025-03-19
Enamine	EN300-2840569-1.0g	4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine	1514384-86-1	95.0%	1.0g	$1458.0	2025-03-19
Enamine	EN300-2840569-2.5g	4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine	1514384-86-1	95.0%	2.5g	$2856.0	2025-03-19
Enamine	EN300-2840569-5.0g	4-(chloromethyl)-2-(cyclopropylmethyl)-6-methylpyrimidine	1514384-86-1	95.0%	5.0g	$4226.0	2025-03-19